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Compound of Interest

Compound Name: Bromo(2H3)methane

Cat. No.: B073400 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for

Bromo(2H3)methane (Methyl Bromide-d3), a deuterated analog of the highly toxic gas

Bromomethane. While deuteration can alter metabolic rates, the fundamental toxicity profile of

Bromo(2H3)methane is expected to be similar to that of Bromomethane. Therefore, all safety

and handling precautions for Bromomethane must be strictly adhered to when working with its

deuterated form. This guide summarizes key quantitative data, outlines detailed experimental

protocols for toxicity assessment, and visualizes the primary mechanism of toxicity.

Quantitative Safety and Handling Data
The following tables summarize the key physical, chemical, and toxicological properties of

Bromo(2H3)methane and its non-deuterated form, Bromomethane.
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Physical and Chemical

Properties

Bromo(2H3)methane (Methyl

Bromide-d3)

Bromomethane (Methyl

Bromide)

CAS Number 1111-88-2[1] 74-83-9

Molecular Formula CBrD₃[1][2] CH₃Br

Molecular Weight 97.96 g/mol [2] 94.94 g/mol

Boiling Point 4 °C (lit.)[2] 3.5 °C[3]

Melting Point -94 °C (lit.)[1][2] -93.66 °C[3]

Density 3.41 g/mL at 25 °C (lit.)[2] 1.73 g/cm³ at 0 °C

Vapor Pressure 1420 mm Hg at 20 °C[1] 1620 hPa at 20 °C

Flash Point -34.699 °C[1]
Not applicable to gases and

gas mixtures[3]

Solubility in Water Insoluble 15.2 g/L at 25 °C

Toxicological Data (Bromomethane) Value

Acute Inhalation Toxicity (Rat) LC50: 302 ppm (8 hours), 781 ppm (4 hours)[4]

Acute Oral Toxicity (Rat) LD50: 104 mg/kg bw[4]

Occupational Exposure Limits (TWA) 1 ppm (ACGIH)

IDLH (Immediately Dangerous to Life or Health) 250 ppm (NIOSH)

Hazard Identification and GHS Classification
Bromo(2H3)methane should be handled as a substance with the same hazards as

Bromomethane. The GHS classification for Bromomethane is as follows:
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Hazard Class Hazard Statement

Acute Toxicity, Inhalation (Category 2) H330: Fatal if inhaled.[3]

Skin Corrosion/Irritation (Category 2) H315: Causes skin irritation.[3]

Serious Eye Damage/Eye Irritation (Category 2) H319: Causes serious eye irritation.[3]

Germ Cell Mutagenicity (Category 2) H341: Suspected of causing genetic defects.[3]

Specific Target Organ Toxicity - Single Exposure

(Category 3), Respiratory System
H335: May cause respiratory irritation.[3]

Specific Target Organ Toxicity - Repeated

Exposure (Category 2)

H373: May cause damage to organs through

prolonged or repeated exposure.[3]

Hazardous to the Aquatic Environment, Acute

Hazard (Category 1)
H400: Very toxic to aquatic life.

Hazardous to the Ozone Layer (Category 1)
H420: Harms public health and the environment

by destroying ozone in the upper atmosphere.[3]

Experimental Protocols
Due to the high toxicity of Bromo(2H3)methane, any experimental work must be conducted in

a controlled laboratory setting with appropriate engineering controls and personal protective

equipment. The following are detailed methodologies for key experiments relevant to assessing

the toxicity of Bromo(2H3)methane, based on established OECD guidelines for

Bromomethane.

Acute Inhalation Toxicity Study (OECD TG 403)
Objective: To determine the median lethal concentration (LC50) and assess acute toxic effects

from short-term inhalation exposure.

Methodology:

Animal Model: Young adult Sprague-Dawley rats (8-12 weeks old), nulliparous and non-

pregnant females. Animals are acclimatized for at least 5 days.
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Exposure Apparatus: Nose-only inhalation exposure chambers are preferred to minimize oral

ingestion from grooming.

Exposure Conditions:

A minimum of 5 animals per sex per concentration group.

A control group exposed to filtered air.

At least 3 concentrations of Bromo(2H3)methane vapor, aiming to produce a range of

toxic effects from no-effect to lethality.

Standard exposure duration is 4 hours.

The chamber atmosphere is continuously monitored for temperature (22 ± 3 °C), humidity

(30-70%), and the concentration of Bromo(2H3)methane.

Observations:

Clinical observations are made frequently during and after exposure, and at least once

daily for 14 days.

Body weights are recorded before exposure and at least weekly thereafter.

All moribund animals are humanely euthanized.

Pathology:

A full necropsy is performed on all animals.

Histopathological examination of the respiratory tract (nasal passages, trachea, and lungs)

and other target organs is conducted.

Neurotoxicity Screening: Functional Observational
Battery (FOB)
Objective: To detect and characterize behavioral and neurological abnormalities in rats

following exposure to Bromo(2H3)methane.
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Methodology:

Animal Model: As described in the acute inhalation study.

Procedure: The FOB is conducted at the time of peak effect (determined from pilot studies)

and at specified intervals post-exposure. The battery consists of three parts:

Home Cage Observations: Posture, presence of tremors or convulsions, and respiratory

rate are observed without disturbing the animals.

Open Field Observations: Animals are placed in a standardized open field for a set

duration (e.g., 3-5 minutes). Observations include:

Autonomic Function: Piloerection, salivation, urination, defecation.

Neuromuscular Function: Gait, arousal level, ataxia.

Sensorimotor Function: Response to approach, touch, and auditory stimuli.

Manipulative Tests:

Sensorimotor Coordination: Righting reflex, grip strength.

Reactivity: Tail-pinch response.

Scoring: A standardized scoring system is used for each parameter to allow for quantitative

analysis.

Histopathological Examination of the Respiratory Tract
Objective: To identify and characterize lesions in the nasal passages, trachea, and lungs

following inhalation exposure.

Methodology:

Tissue Collection: At necropsy, the head is removed and the nasal passages are flushed with

fixative (e.g., 10% neutral buffered formalin). The lungs are inflation-fixed with fixative at a

constant pressure.
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Tissue Processing:

The head is decalcified and sectioned at multiple standard levels to ensure examination of

all major regions of the nasal cavity.

The trachea and all lung lobes are embedded in paraffin, sectioned, and stained with

hematoxylin and eosin (H&E).

Microscopic Examination: A qualified pathologist examines the slides for any treatment-

related changes, including inflammation, necrosis, apoptosis, metaplasia, and hyperplasia of

the respiratory and olfactory epithelium.

Mechanism of Toxicity and Signaling Pathway
The primary mechanism of Bromomethane toxicity is believed to involve the depletion of

intracellular glutathione (GSH), a critical antioxidant. This leads to oxidative stress and

subsequent cellular damage, particularly in the nervous system and respiratory tract.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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